1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride
Description
“1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride” is a chemical compound and a piperazine derivative . It is known to act as an antagonist of the α2-adrenergic receptor and, to a much lesser extent, as a partial agonist of the 5-HT1A receptor . It is also a metabolite of buspirone .
Synthesis Analysis
The synthesis of “1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride” involves several steps. It can be used as a starting reagent for the synthesis of 3-{(4-(pyrimidin-2-yl)piperazin-1-yl)methyl}-1H-pyrrolo[2,3-b]pyridine . It can also be used in the synthesis of 3-phenyl-6-(4-(pyrimidin-2-yl)piperazin-1-yl)pyridazin-4-ol .Molecular Structure Analysis
The molecular structure of “1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride” is represented by the empirical formula C8H12N4 . The molecular weight of the compound is 164.21 .Chemical Reactions Analysis
The chemical reactions involving “1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride” are complex and varied. It can act as a derivatization reagent for the carboxyl groups on peptides . It can also be involved in carboxy group derivatization during the spectrophotometric analysis of phosphopeptides .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride” include a refractive index of n20/D 1.587 (lit.), a boiling point of 277 °C (lit.), and a density of 1.158 g/mL at 25 °C (lit.) .Safety And Hazards
Future Directions
The future directions for “1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride” could involve further exploration of its potential uses in various fields of study. Its role as a metabolite of buspirone suggests potential applications in the field of medicine . Additionally, its use as a derivatization reagent for peptides indicates potential applications in biochemistry and molecular biology .
properties
CAS RN |
2361852-21-1 |
|---|---|
Product Name |
1-(pyrimidin-2-yl)piperazin-2-one dihydrochloride |
Molecular Formula |
C8H12Cl2N4O |
Molecular Weight |
251.1 |
Purity |
95 |
Origin of Product |
United States |
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